Cas no 100516-90-3 (2,6,7(1H)-Pteridinetrione,3,5-dihydro-)

• Product Name: 2,6,7(1H)-Pteridinetrione,3,5-dihydro-
• CAS No: 100516-90-3
• MF: C₆H₄N₄O₃
• MW: 180.120960235596
• CID: 124138
• PubChem ID: 53422950
• Update Time: 2025-04-18

2,6,7(1H)-Pteridinetrione,3,5-dihydro- Chemical and Physical Properties

Names and Identifiers

• 2,6,7(1H)-Pteridinetrione,3,5-dihydro-
• 5,8-DIHYDROPTERIDINE-2,6,7(1H)-TRIONE
• 2,6,7-Pteridinetriol(6CI)
• 3,5-dihydro-2,6,7(1H)-Pteridinetrione
• 5,8-dihydro-1H-pteridine-2,6,7-trione
• 2,6,7-Pteridinetriol
• 100516-90-3
• DTXSID40698187
• 2,6,7(1H)-Pteridinetrione, 3,5-dihydro-

• Inchi： 1S/C6H4N4O3/c11-4-5(12)9-3-2(8-4)1-7-6(13)10-3/h1H,(H,8,11)(H2,7,9,10,12,13)
• InChI Key： YTQVBDVNLXWPPV-UHFFFAOYSA-N
• SMILES： O=C1C(NC2C=NC(NC=2N1)=O)=O

Computed Properties

• Exact Mass: 180.02842
• Monoisotopic Mass: 180.028
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 99.7A^2
• XLogP3: -1.8

Experimental Properties

• Density: 2.17
• PSA: 99.66
• LogP: -1.70030